Cas no 2648935-43-5 ((2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid)

• Product Name: (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid
• CAS No: 2648935-43-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6462118
• PubChem ID: 165526988
• Update Time: 2025-05-20

(2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid
• (2S)-2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylpentanoic acid
• 2648935-43-5
• EN300-1493084

• Inchi： 1S/C27H32N2O5/c1-4-16(2)23(24(30)31)28-25(32)27(3,17-13-14-17)29-26(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)/t16?,23-,27?/m0/s1
• InChI Key： QBPJUGUQEAGLDB-YKBPJLSBSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)C(C)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid

Professional Introduction to Compound with CAS No. 2648935-43-5 and Product Name: (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid

The compound identified by the CAS number 2648935-43-5 and the product name (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the context of targeting complex biological pathways. The intricate structure of this molecule, characterized by its chiral center and the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable candidate for further exploration in medicinal chemistry.

One of the most striking features of this compound is its stereochemistry, specifically the (2S) configuration at the chiral center. The presence of such a configuration is often critical for the biological activity of a molecule, as enantiomers can exhibit vastly different pharmacological properties. The cyclopropyl group appended to the molecule adds another layer of complexity, influencing both the physical properties and the interactions with biological targets. This structural motif has been increasingly recognized for its ability to enhance binding affinity and selectivity in drug candidates.

The Fmoc group in the molecule serves as a protecting group for the amino function, which is a common practice in peptide synthesis and modification. However, in this context, it also suggests that the compound may be involved in peptidomimetic chemistry, where modifications beyond natural peptides are designed to improve pharmacokinetic properties or target specific biological mechanisms. The fluorenylmethoxycarbonyl moiety is particularly interesting because it not only provides stability during synthetic processes but also can influence the electronic properties of the molecule, potentially affecting its interaction with biological receptors.

Recent research in medicinal chemistry has highlighted the importance of peptidomimetics in developing novel therapeutics. These molecules mimic the structure and function of natural peptides but with improved stability and bioavailability. The compound under discussion fits well within this framework, combining elements that are known to enhance drug-like properties. For instance, the propanamido and 3-methylpentanoic acid portions of the molecule contribute to its solubility and metabolic stability, which are critical factors in drug development.

Moreover, the structural features of this compound align with current trends in drug discovery, particularly those aimed at targeting protein-protein interactions (PPIs). PPIs are involved in numerous physiological processes and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. The ability to modulate these interactions with small molecules has become a major focus in pharmaceutical research. The unique combination of functional groups in this compound suggests that it may have potent effects on PPIs, making it a promising candidate for further investigation.

In addition to its potential as a drug candidate, this compound also represents an important tool for research purposes. Its well-defined structure allows researchers to study various aspects of molecular recognition and interaction mechanisms. For example, computational studies can be conducted to predict how this molecule might bind to its target proteins or enzymes. Such studies can provide valuable insights into the design of more effective drugs based on similar scaffolds.

The synthesis of this compound also showcases advancements in synthetic methodologies. The use of chiral auxiliaries or catalysts to achieve high enantiomeric purity is a testament to the progress made in synthetic organic chemistry. These techniques not only improve yield but also ensure that the final product is suitable for biological testing without unwanted side effects from racemic impurities.

Recent publications have begun to explore similar molecular architectures with promising results. For instance, compounds containing fluorenylmethoxycarbonyl groups have been shown to exhibit enhanced binding affinities when used as inhibitors or modulators of enzyme activity. The presence of multiple functional groups allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability—key parameters that determine a drug's efficacy and safety profile.

The cyclopropylamine moiety is another notable feature that warrants further discussion. Cyclopropylamines have been incorporated into various drug candidates due to their ability to improve binding interactions through favorable entropic contributions. This structural element can stabilize transition states during enzyme-substrate interactions or enhance receptor binding by increasing van der Waals contacts.

From a broader perspective, this compound exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining expertise from organic chemistry, biochemistry, and computational biology, researchers can design molecules with tailored properties that address unmet medical needs. The systematic exploration of such compounds not only advances our understanding of biological processes but also accelerates the development pipeline for new therapeutics.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure may find utility in other areas such as chemical biology or material science, where precise molecular control is essential. For example, it could serve as a scaffold for developing probes that interact specifically with certain biomolecules or as a precursor for creating novel materials with specific functionalities.

In conclusion,(2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid (CAS No. 2648935-43-5) represents a significant contribution to modern pharmaceutical chemistry. Its complex architecture and well-defined stereochemistry make it an intriguing candidate for further research into drug discovery and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases through innovative therapeutic strategies.